6-(4-chlorobenzylidene)-3-(2-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one

• Molecular Formula: C18H12ClN3OS
• Molecular Weight: 353.8 g/mol
• IUPAC Name: (6E)-6-[(4-chlorophenyl)methylidene]-3-(2-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-5-one
• InChI: InChI=1S/C18H12ClN3OS/c1-11-4-2-3-5-14(11)16-20-21-18-22(16)17(23)15(24-18)10-12-6-8-13(19)9-7-12/h2-10H,1H3/b15-10+
• InChI Key: MTDQUOWYNZKZGY-XNTDXEJSSA-N
• Isomeric SMILES: CC1=CC=CC=C1C2=NN=C3N2C(=O)/C(=C\C4=CC=C(C=C4)Cl)/S3
• SMILES: CC1=CC=CC=C1C2=NN=C3N2C(=O)C(=CC4=CC=C(C=C4)Cl)S3

Description

6-(4-chlorobenzylidene)-3-(2-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound is known to possess a wide range of biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 6-(4-chlorobenzylidene)-3-(2-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one is not fully understood. However, it is believed to exert its biological activity by inhibiting the growth and proliferation of microorganisms and cancer cells. This compound may also modulate various signaling pathways involved in inflammation and immune response.
Biochemical and Physiological Effects:
6-(4-chlorobenzylidene)-3-(2-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one has been shown to have a wide range of biochemical and physiological effects. This compound can induce apoptosis and cell cycle arrest in cancer cells. It can also inhibit the growth and proliferation of various bacteria and fungi. Additionally, this compound may modulate the immune response and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-(4-chlorobenzylidene)-3-(2-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one in lab experiments is its potent biological activity. This compound can be used as a lead compound for the development of new drugs with improved efficacy and safety profiles. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research and development of 6-(4-chlorobenzylidene)-3-(2-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one. One of the potential applications of this compound is in the development of new antibiotics to combat drug-resistant bacterial infections. This compound may also be used in the development of new anticancer drugs with improved efficacy and safety profiles. Additionally, further studies are needed to elucidate the mechanism of action and pharmacological properties of this compound.

Synthesis Methods

The synthesis of 6-(4-chlorobenzylidene)-3-(2-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one involves the reaction of 2-aminothiazole, 4-chlorobenzaldehyde, and 2-methylbenzaldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

6-(4-chlorobenzylidene)-3-(2-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one has been extensively studied for its potential applications in drug development. This compound has been reported to possess potent antimicrobial activity against a wide range of bacterial and fungal strains. It has also been found to exhibit significant antitumor activity against various cancer cell lines.